3,5-Dibromo-4'-fluoro-1,1'-biphenyl

• IUPAC Name: 1,3-dibromo-5-(4-fluorophenyl)benzene
• InChI: InChI=1S/C12H7Br2F/c13-10-5-9(6-11(14)7-10)8-1-3-12(15)4-2-8/h1-7H
• InChI Key: AGCAFYJGSBCACT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)Br)Br)F
• Molecular Formula: C12H7Br2F
• Molecular Weight: 329.99 g/mol

Description

3,5-Dibromo-4'-fluoro-1,1'-biphenyl is a halogenated biphenyl derivative featuring bromine atoms at the 3- and 5-positions of one phenyl ring and a fluorine atom at the 4'-position of the adjacent ring. This compound is of interest in organic synthesis, particularly in cross-coupling reactions, due to the electronic effects of bromine (a strong electron-withdrawing group) and fluorine (a smaller but polar substituent). Its structural framework is commonly utilized in pharmaceuticals, agrochemicals, and materials science, where halogenated biphenyls serve as intermediates or functional building blocks .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues and Similarity Scores

The compound shares structural similarities with several biphenyl derivatives, differing primarily in halogenation patterns and functional group substitutions. Key analogues include:

Compound Name	CAS RN	Substituents	Similarity Score	Molecular Formula	Molar Mass (g/mol)
3,5-Dibromo-4'-fluoro-1,1'-biphenyl	Not provided	Br (3,5), F (4')	Reference	C₁₂H₇Br₂F	328.00 (estimated)
4'-Bromo-3,5-difluoro-1,1'-biphenyl	844856-60-6	Br (4'), F (3,5)	0.97	C₁₂H₇BrF₂	289.09
3-Bromo-4'-fluoro-1,1'-biphenyl	204776-95-4	Br (3), F (4')	0.93	C₁₂H₈BrF	251.10
4′-Fluoro[1,1′-biphenyl]-4-sulfonyl chloride	116748-66-4	F (4'), SO₂Cl (4)	N/A	C₁₂H₈ClFO₂S	270.70
3,5-Difluoro-4-methyl-1,1'-biphenyl	2734773-23-8	F (3,5), CH₃ (4)	N/A	C₁₃H₁₀F₂	204.22

Notes:

• Similarity scores (0.93–0.97) reflect structural overlap in halogen placement and biphenyl backbone .
• The sulfonyl chloride derivative (CAS 116748-66-4) introduces a reactive functional group absent in the target compound, significantly altering its reactivity .
• The methyl-substituted analogue (CAS 2734773-23-8) lacks bromine, reducing steric bulk and electronic withdrawal effects .

Physicochemical Properties

• Melting Points :
  • The sulfonyl chloride derivative (CAS 116748-66-4) exhibits a melting point of 82–84°C, attributed to polar interactions from the SO₂Cl group .
  • Data for 3,5-Dibromo-4'-fluoro-1,1'-biphenyl is unavailable, but bromine’s higher atomic mass and van der Waals forces suggest a higher melting point compared to fluorine/methyl-substituted analogues.
• Molecular Weight : Brominated derivatives (e.g., CAS 844856-60-6, 289.09 g/mol) are heavier than fluorinated or methylated variants (e.g., 204.22 g/mol for CAS 2734773-23-8) .